BENGHE Foundational & Exploratory

Check Availability & Pricing

Myrtanyl acetate CAS number and molecular
formula

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Myrtanyl acetate

Cat. No.: B1616863

An In-depth Technical Guide to Myrtanyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Myrtanyl acetate, a monoterpene ester with the molecular formula C12H2002, is a significant
constituent of the essential oils of various aromatic plants, notably those from the Myrtaceae
family. This document provides a comprehensive technical overview of myrtanyl acetate,
including its chemical and physical properties, analytical methodologies for its characterization,
and a review of its known biological activities. Detailed experimental protocols for its synthesis,
analysis, and biological evaluation are presented to facilitate further research and
development. This guide is intended to be a valuable resource for professionals in the fields of
natural product chemistry, pharmacology, and drug discovery.

Chemical and Physical Properties

Myrtanyl acetate is a colorless to pale yellow liquid. It is a bicyclic monoterpenoid and exists
as various stereoisomers. The properties of myrtanyl acetate are summarized in the table
below.
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Property Value Reference(s)
Molecular Formula C12H2002 [1112]
Molecular Weight 196.29 g/mol [1]

CAS Number 29021-36-1 (for the general (2]

compound)

90934-53-5 (for (-)-trans-

myrtanyl acetate)

Appearance Colorless to pale yellow liquid [2]
N ) 232.00 to 233.00 °C at 760.00
Boiling Point [2]
mm Hg
Density 0.990 g/mL at 20 °C

Refractive Index

1.47000 to 1.47600 at 20.00
°C

[2]

Solubility

Soluble in alcohol; Insoluble in

water

[2]

Vapor Pressure

0.058000 mmHg at 25.00 °C

(estimated)

[2]

Flash Point

194.00 °F (90.00 °C)

[2]

Synthesis and Analysis
Synthesis Protocol: Esterification of Myrtanol

Myrtanyl acetate can be synthesized in the laboratory through the Fischer esterification of

myrtanol with acetic acid, or more efficiently, by the acylation of myrtanol with acetic anhydride.

Materials:

e Myrtanol

e Acetic anhydride
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Pyridine (as a catalyst and scavenger for the acetic acid byproduct)
Diethyl ether (for extraction)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, reflux condenser,
separatory funnel, etc.)

Magnetic stirrer and heating mantle
Procedure:
In a round-bottom flask, dissolve myrtanol in an excess of pyridine.

Cool the mixture in an ice bath and slowly add acetic anhydride dropwise with continuous
stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and
then heat under reflux for several hours to ensure the reaction goes to completion.

Cool the reaction mixture and pour it into a separatory funnel containing diethyl ether and
water.

Wash the organic layer sequentially with water, 1M HCI (to remove pyridine), and saturated
sodium bicarbonate solution (to remove excess acetic anhydride and acetic acid).

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure to obtain crude myrtanyl acetate.

The crude product can be purified by vacuum distillation or column chromatography on silica
gel.

Analytical Protocols

2.2.1. Gas Chromatography-Mass Spectrometry (GC-MS)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1616863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

GC-MS is the most common and effective technique for the identification and quantification of
myrtanyl acetate in complex mixtures like essential oils.

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer.

Typical GC Conditions:

Parameter Value

BP-1 (non-polar) or BP-20 (polar) capillary

Column

column (e.g., 50 m x 0.22 mm x 0.25 pm)
Carrier Gas Helium
Injector Temperature 250 °C

Initial temperature of 60°C, ramped to 220°C at
Oven Temperature Program _ _
a rate of 2°C/min, and held for 20 minutes.

MS Detector Electron lonization (El) at 70 eV

Mass Range m/z 40-400

2.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are used for the structural elucidation of myrtanyl acetate.
Spectral data can be found in public databases such as PubChem.

Biological Activities and Experimental Protocols

Myrtanyl acetate is a major component of the essential oil of Myrtus communis, which has
demonstrated several biological activities.

Antibiofilm Activity

Experimental Protocol Outline:
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» Bacterial Strains: Use relevant pathogenic bacterial strains known for biofilm formation (e.qg.,
Staphylococcus aureus, Pseudomonas aeruginosa).

 Biofilm Inhibition Assay:

o

In a 96-well microtiter plate, add a diluted overnight bacterial culture to each well.

[¢]

Add varying concentrations of myrtanyl acetate to the wells.

[¢]

Incubate the plate to allow for biofilm formation.

[e]

After incubation, wash the wells to remove planktonic bacteria.

o

Stain the remaining biofilm with a suitable dye (e.qg., crystal violet).
o Solubilize the dye and measure the absorbance to quantify the biofilm.
o Metabolic Activity of Biofilm Cells:
o Treat pre-formed biofilms with different concentrations of myrtanyl acetate.

o Assess the metabolic activity of the remaining viable cells using an MTT assay.

Anti-Acetylcholinesterase Activity

Experimental Protocol Outline (Ellman's Method):

o Reagents: Acetylthiocholine iodide (substrate), 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB,
Ellman's reagent), acetylcholinesterase (AChE) enzyme, and a suitable buffer (e.g.,
phosphate buffer).

o Assay Procedure:
o In a 96-well plate, add the buffer, DTNB, and different concentrations of myrtanyl acetate.
o Add the AChE enzyme and incubate.

o Initiate the reaction by adding the substrate, acetylthiocholine iodide.
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o The hydrolysis of acetylthiocholine by AChE produces thiocholine, which reacts with DTNB
to form a yellow-colored product.

o Measure the absorbance of the yellow product kinetically at a specific wavelength (e.g.,
412 nm).

o Calculate the percentage of enzyme inhibition.

Diagrams

Caption: Experimental workflow for the synthesis, analysis, and biological evaluation of
myrtanyl acetate.

Caption: Postulated mechanism of action for the anti-acetylcholinesterase activity of myrtanyl
acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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